Cas no 1137-20-8 (methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate)

• Product Name: methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate
• CAS No: 1137-20-8
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 2116582
• Update Time: 2023-11-19

methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate
• CID 129415851
• 2-Pyrazinecarboxylic acid, 3-amino-5-(dimethylamino)-6-methyl-, methyl ester

• Inchi： 1S/C9H14N4O2/c1-5-8(13(2)3)12-7(10)6(11-5)9(14)15-4/h1-4H3,(H2,10,12)
• InChI Key： DWPLSCHZQAFQBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(N)N=C(C(C)=N1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 81.3

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Melting Point: 108.5-110.5 °C
• Boiling Point: 360.7±42.0 °C(Predicted)
• pka: 1.43±0.10(Predicted)